biotinylamidoethyl-3-(3-iodo-4-hydroxyphenyl)propionamide
biotinylamidoethyl-3-(3-iodo-4-hydroxyphenyl)propionamide
Brand Name:
Vulcanchem
CAS No.:
111790-41-1
VCID:
VC0048576
InChI:
InChI=1S/C21H29IN4O4S/c22-14-11-13(5-7-16(14)27)6-8-19(29)24-10-9-23-18(28)4-2-1-3-17-20-15(12-31-17)25-21(30)26-20/h5,7,11,15,17,20,27H,1-4,6,8-10,12H2,(H,23,28)(H,24,29)(H2,25,26,30)/t15-,17-,20-/m0/s1
SMILES:
C1C2C(C(S1)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C=C3)O)I)NC(=O)N2
Molecular Formula:
C21H29IN4O4S
Molecular Weight:
560.5 g/mol
biotinylamidoethyl-3-(3-iodo-4-hydroxyphenyl)propionamide
CAS No.: 111790-41-1
Main Products
VCID: VC0048576
Molecular Formula: C21H29IN4O4S
Molecular Weight: 560.5 g/mol
CAS No. | 111790-41-1 |
---|---|
Product Name | biotinylamidoethyl-3-(3-iodo-4-hydroxyphenyl)propionamide |
Molecular Formula | C21H29IN4O4S |
Molecular Weight | 560.5 g/mol |
IUPAC Name | 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[3-(4-hydroxy-3-iodophenyl)propanoylamino]ethyl]pentanamide |
Standard InChI | InChI=1S/C21H29IN4O4S/c22-14-11-13(5-7-16(14)27)6-8-19(29)24-10-9-23-18(28)4-2-1-3-17-20-15(12-31-17)25-21(30)26-20/h5,7,11,15,17,20,27H,1-4,6,8-10,12H2,(H,23,28)(H,24,29)(H2,25,26,30)/t15-,17-,20-/m0/s1 |
Standard InChIKey | ODFFLADJFTXWGN-KNBMTAEXSA-N |
Isomeric SMILES | C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C=C3)O)I)NC(=O)N2 |
SMILES | C1C2C(C(S1)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C=C3)O)I)NC(=O)N2 |
Canonical SMILES | C1C2C(C(S1)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C=C3)O)I)NC(=O)N2 |
Synonyms | BAEHPP biotinylamidoethyl 3-(4-hydroxy-3-iodophenyl)propionamide biotinylamidoethyl-3-(3-iodo-4-hydroxyphenyl)propionamide |
PubChem Compound | 83902 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume